Cas no 116722-19-1 (2-Thiophenecarboxylicacid, 3-(chlorocarbonyl)-, methyl ester)
116722-19-1 structure
Product Name:2-Thiophenecarboxylicacid, 3-(chlorocarbonyl)-, methyl ester
CAS No:116722-19-1
MF:C7H5ClO3S
MW:204.630800008774
CID:131347
PubChem ID:13899779
Update Time:2025-04-19
2-Thiophenecarboxylicacid, 3-(chlorocarbonyl)-, methyl ester Chemical and Physical Properties
Names and Identifiers
-
- 2-Thiophenecarboxylicacid, 3-(chlorocarbonyl)-, methyl ester
- 2-Thiophenecarboxylic acid, 3-(chlorocarbonyl)-, methyl ester (9CI)
- methyl 3-carbonochloridoylthiophene-2-carboxylate
- 116722-19-1
- DTXSID50552064
- Methyl 3-(chlorocarbonyl)thiophene-2-carboxylate
- SCHEMBL25304281
-
- Inchi: 1S/C7H5ClO3S/c1-11-7(10)5-4(6(8)9)2-3-12-5/h2-3H,1H3
- InChI Key: IQZWQGGIECIELH-UHFFFAOYSA-N
- SMILES: ClC(C1C=CSC=1C(=O)OC)=O
Computed Properties
- Exact Mass: 203.96485
- Monoisotopic Mass: 203.9647929g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 207
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 71.6Ų
Experimental Properties
- PSA: 43.37
2-Thiophenecarboxylicacid, 3-(chlorocarbonyl)-, methyl ester Related Literature
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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